Cas no 52915-10-3 (Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-)
52915-10-3 structure
Product Name:Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
CAS No:52915-10-3
MF:C21H17NO
MW:299.365785360336
CID:1580264
PubChem ID:2946516
Update Time:2025-04-21
Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
- 1-[9-(Phenylmethyl)-9H-carbazol-3-yl]ethanone
- DB-407507
- 52915-10-3
- 1-(9-BENZYL-9H-CARBAZOL-3-YL)ETHAN-1-ONE
- AKOS001490641
- MFCD04213325
-
- Inchi: 1S/C21H17NO/c1-15(23)17-11-12-21-19(13-17)18-9-5-6-10-20(18)22(21)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3
- InChI Key: VGSCNZBYIBZKLV-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CC=C2C(=C1)C1C=CC=CC=1N2CC1C=CC=CC=1
Computed Properties
- Exact Mass: 299.13111
- Monoisotopic Mass: 299.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 22Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
- PSA: 22
Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
52915-10-3 (Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-) Related Products
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